4-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide

• IUPAC Name: 4-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide
• InChI: InChI=1S/C10H11N3O2S2/c1-7-3-5-9(6-4-7)17(14,15)13-10-12-11-8(2)16-10/h3-6H,1-2H3,(H,12,13)
• InChI Key: KAQWNTZFUOSELA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=NN=C(S2)C
• Molecular Formula: C10H11N3O2S2
• DSSTOX Substance ID: DTXSID101183349
• Molecular Weight: 269.3 g/mol
• CAS No.: 66030-26-0

Description

4-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. The compound is a sulfonamide derivative that has been synthesized using various methods, and it has been found to exhibit promising biological activities.

Mechanism of Action

The mechanism of action of 4-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide is not yet fully understood. However, it is believed to act by inhibiting specific enzymes or proteins that are involved in various biological processes. For example, the compound has been found to inhibit the growth of cancer cells by targeting specific enzymes involved in cell division.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits significant biochemical and physiological effects. The compound has been found to induce apoptosis (programmed cell death) in cancer cells, thereby inhibiting their growth. It has also been found to exhibit antibacterial and antifungal activities by disrupting the cell membrane of microorganisms.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide in lab experiments is its potential applications in the field of medicinal chemistry. The compound has been found to exhibit significant biological activities, making it a potential candidate for the development of new drugs. However, one of the limitations of using the compound is its relatively low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research on 4-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide. One area of research is the development of new drugs based on the compound's biological activities. Another area of research is the investigation of the compound's mechanism of action, which could provide insights into its potential applications in various biological processes. Additionally, further studies are needed to explore the compound's potential applications in other fields such as agriculture and environmental science.

Synthesis Methods

The synthesis of 4-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide can be achieved using different methods. One of the most common methods involves the reaction of 2-amino-5-methyl-1,3,4-thiadiazole with 4-methylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane, and the resulting product is purified using column chromatography.

Scientific Research Applications

4-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide has been extensively studied for its potential applications in medicinal chemistry. The compound has been found to exhibit significant biological activities such as antibacterial, antifungal, and anticancer properties. It has also been studied for its potential use as an anti-inflammatory agent.